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Compound of Interest

Compound Name: Suberylglycine-d4

Cat. No.: B12418644 Get Quote

For researchers, scientists, and drug development professionals, ensuring the integrity of

isotopically labeled compounds and maintaining a safe laboratory environment are paramount.

This guide provides essential safety and logistical information for handling Suberylglycine-d4,

a deuterated form of Suberylglycine. While Suberylglycine-d4 is not classified as a hazardous

substance, adherence to standard laboratory safety protocols is crucial to prevent

contamination and ensure experimental accuracy.

Chemical and Physical Properties
A summary of the key properties of Suberylglycine-d4 is presented below. Understanding

these characteristics is the first step in safe and effective handling.
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Property Value Source

CAS Number 2469259-73-0 [1][2][3]

Molecular Formula C₁₀H₁₃D₄NO₅ [3][4]

Molecular Weight 235.27 g/mol

Appearance Solid

Purity
≥95% (Chemical Purity), ≥97

atom % D

Solubility
Slightly soluble in DMSO and

Methanol

Storage
Recommended to store at

-20°C

Personal Protective Equipment (PPE)
When handling Suberylglycine-d4, especially in its powdered form, appropriate personal

protective equipment should be worn to prevent inhalation, ingestion, and skin contact.

Recommended PPE:
Eye Protection: Safety glasses with side shields or goggles are mandatory to protect from

dust particles.

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, should be worn to prevent

skin contact. Contaminated gloves should be disposed of properly after use.

Protective Clothing: A standard laboratory coat is required to protect street clothing and skin

from accidental spills.

Respiratory Protection: While not generally required for small quantities in a well-ventilated

area, a dust mask or respirator may be appropriate if handling larger quantities or if there is a

risk of generating airborne dust.

Operational Handling and Disposal Plan
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Proper handling and disposal procedures are critical for maintaining the isotopic purity of

Suberylglycine-d4 and ensuring a safe laboratory environment. Deuterated compounds are

susceptible to isotopic exchange with atmospheric moisture, which can compromise

experimental results.

Step-by-Step Handling Protocol:
Preparation:

Before handling, ensure the work area (e.g., a chemical fume hood or a designated

benchtop) is clean and dry.

Allow the container of Suberylglycine-d4 to equilibrate to room temperature before

opening to prevent condensation, which can introduce moisture and lead to isotopic

dilution.

Assemble all necessary equipment, including spatulas, weighing paper, and solvent vials,

in a dry environment.

Weighing and Aliquoting:

Handle the solid compound in a well-ventilated area or under a fume hood to minimize

inhalation of any fine particles.

Due to its hygroscopic nature, it is recommended to handle the compound under a dry,

inert atmosphere, such as nitrogen or argon, to prevent the absorption of atmospheric

moisture.

Use clean, dry utensils for weighing and transferring the powder.

Dissolution:

If preparing a solution, use anhydrous or deuterated solvents to prevent hydrogen-

deuterium (H-D) exchange.

Add the solvent to the weighed Suberylglycine-d4 and mix gently until dissolved.

Storage of Solutions:
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Store solutions in tightly sealed vials, preferably with septa, to minimize exposure to air

and moisture.

For long-term storage, flushing the vial with an inert gas before sealing is recommended.

Disposal Plan:
Waste Identification: Although not classified as hazardous, Suberylglycine-d4 waste should

be treated as chemical waste.

Segregation: Keep deuterated waste streams separate from other chemical waste to avoid

cross-contamination. Used and waste solvents should be kept separate (e.g., DMSO with

DMSO, CDCl3 with CDCl3).

Containerization: Collect waste in clearly labeled, sealed containers.

Disposal: Dispose of waste Suberylglycine-d4 and its containers in accordance with local,

state, and federal regulations. Consult with your institution's environmental health and safety

(EHS) office for specific guidance.

Experimental Workflow Diagram
The following diagram illustrates the recommended workflow for handling Suberylglycine-d4,

from receiving the compound to its final disposal.
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Workflow for handling Suberylglycine-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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